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Compound of Interest

Compound Name:
2-Amino-6-bromo-4-

methoxybenzoic acid

CAS No.: 1378873-30-3

Cat. No.: B1526391

Get Quote

Executive Summary & Strategic Relevance
In pharmaceutical synthesis and drug development, methoxybenzoic acids (anisic acids) serve

as critical intermediates. The position of the methoxy substituent (ortho-, meta-, or para-)

dictates the molecule's electronic behavior, solubility, and reactivity. Misidentification of these

isomers during scale-up can lead to catastrophic downstream yield failures or regulatory non-

compliance.[1]

This guide provides a definitive spectroscopic framework to distinguish 2-methoxybenzoic acid

(ortho), 3-methoxybenzoic acid (meta), and 4-methoxybenzoic acid (para). We synthesize data

from IR, NMR, and UV-Vis spectroscopies to create a self-validating identification protocol.[1]

Core Differentiators at a Glance[2]
Ortho (2-MBA): Characterized by intramolecular hydrogen bonding and the "Ortho Effect,"

resulting in distinct solubility and lower melting points.
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Meta (3-MBA): Defined by inductive electron withdrawal without direct resonance

conjugation to the carbonyl, leading to unique acidity profiles.

Para (4-MBA): Defined by strong resonance donation (+R) and high molecular symmetry,

resulting in the highest melting point and distinct UV bathochromic shifts.

Structural Logic & Workflow
The following decision tree illustrates the logical flow for differentiating these isomers based on

symmetry and bonding patterns.
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Unknown Methoxybenzoic Acid Sample
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Figure 1: Analytical workflow for the structural elucidation of anisic acid isomers.
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Physical Properties & Acidity (The First Check)
Before advanced spectroscopy, physical constants provide the first line of evidence. The

Melting Point (MP) is the most immediate differentiator for the para isomer.

Property Ortho (2-MBA) Meta (3-MBA) Para (4-MBA)
Mechanistic
Driver

Melting Point 101–103 °C 107–110 °C 182–185 °C

Para symmetry

allows tight

lattice packing;

Ortho

intramolecular H-

bonding disrupts

lattice forces.[1]

pKa (Acidity) ~4.08 4.09 4.47

Ortho/Meta are

stronger acids.[1]

Para is weakest

due to resonance

stabilization of

the acid form (+R

effect).

Solubility High (EtOH) High (EtOH) Moderate

Ortho is more

soluble in non-

polar solvents

due to internal

"hiding" of the

polar OH group.

[1]

Expert Insight: Do not rely solely on MP to distinguish Ortho and Meta as impure samples can

overlap in the 100–110°C range. Spectroscopic confirmation is required.

Infrared Spectroscopy (Vibrational Fingerprinting)[3]
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IR spectroscopy is critical for detecting the Intramolecular Hydrogen Bond present only in the

ortho isomer.

The Carbonyl ( ) Stretch[3][4]
Ortho (2-MBA): Exhibits a unique "chelation" effect. The carbonyl oxygen accepts a

hydrogen bond from the adjacent carboxylic -OH. This weakens the

bond character, often shifting the band to a lower frequency (~1680 cm⁻¹) or causing band
splitting compared to the monomer.

Para (4-MBA): The methoxy group donates electrons via resonance, slightly reducing the

double bond character compared to benzoic acid, but it exists primarily as an intermolecular
dimer in solid state (~1685–1690 cm⁻¹).

Meta (3-MBA): The methoxy group exerts an electron-withdrawing inductive effect (-I), often

shifting the

stretch to slightly higher frequencies (~1690+ cm⁻¹) compared to para.

The Hydroxyl ( ) Stretch[5]
Diagnostic Feature: In ortho-methoxybenzoic acid, the O-H stretch is extremely broad and

may shift significantly due to the stable 6-membered ring formed by the intramolecular

hydrogen bond.

NMR Spectroscopy (The Definitive Structural Proof)
Proton NMR (

H NMR) provides the most reliable identification through symmetry analysis in the aromatic
region (6.9 – 8.0 ppm).

Para-Methoxybenzoic Acid (Symmetry: )
Pattern:AA'BB' System.

Appearance: Two distinct doublets (integrating 2H each).
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Shift:

~7.9 ppm (2H, d, ortho to COOH): Deshielded by carbonyl.

~7.0 ppm (2H, d, ortho to OMe): Shielded by methoxy donation.

Meta-Methoxybenzoic Acid (Asymmetric)
Pattern:ABCD System.

Appearance: Four distinct signals.[2][3]

Key Signal: A distinct singlet (or narrow doublet) at

~7.5–7.6 ppm corresponding to the proton isolated between the COOH and OMe groups (H-
2).

Rest of Spectrum: Two doublets and one triplet (H-5).

Ortho-Methoxybenzoic Acid (Asymmetric + Steric)[1]
Pattern: Complex ABCD.

Appearance: Four distinct signals, but with specific shifts.

Key Signal: The proton adjacent to the carboxyl group (H-6) is significantly deshielded (

~7.9–8.0 ppm), while the proton adjacent to the methoxy (H-3) and the ring protons are
shielded (

~7.0 ppm).

UV-Vis Spectroscopy (Electronic Conjugation)
UV-Vis is useful for assessing the degree of conjugation, particularly for the para isomer.

Para (4-MBA): The "Push-Pull" system (Methoxy donor

Benzene

Carbonyl acceptor) creates a strong dipole and extended conjugation.
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:~256 nm (Bathochromic/Red shift).

Intensity: High molar absorptivity (

).

Meta (3-MBA): Resonance cannot be transmitted directly from OMe to COOH.

:~210–230 nm (Hypsochromic/Blue shift relative to para).

Spectrum: Often resembles unsubstituted benzoic acid with perturbed intensities.

Experimental Protocols
Protocol A: Sample Preparation for NMR

Solvent: DMSO-d

(Preferred over CDCl

for solubility and to prevent dimerization shifts).

Concentration: 10–15 mg of sample in 0.6 mL solvent.

Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).

Acquisition: 16 scans minimum; 1 second relaxation delay.

Protocol B: IR Sample Preparation (Solid State)
Method: KBr Pellet or ATR (Attenuated Total Reflectance).

Prep: Grind 1 mg sample with 100 mg dry KBr. Press into transparent pellet.

Note: Ensure sample is dry. Moisture interferes with the O-H region, masking the

intramolecular H-bond signature of the ortho isomer.

Summary of Comparative Data
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Parameter Ortho (2-MBA) Meta (3-MBA) Para (4-MBA)

CAS Number 579-75-9 586-38-9 100-09-4

Melting Point 101–103 °C 107–110 °C 182–185 °C

pKa 4.08 4.09 4.47

H NMR Pattern 4 signals (Complex)
4 signals (Singlet

present)
2 signals (2 Doublets)

UV

(EtOH)
~230 nm ~230 nm ~256 nm

IR

Stretch

~1680 cm⁻¹

(Chelated)
~1690+ cm⁻¹ ~1685 cm⁻¹ (Dimer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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